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Compound of Interest

Compound Name: Oseltamivir-d3

cat. No.: B11929627

This technical guide provides a comprehensive overview of Oseltamivir-d3, a deuterated
isotopologue of the antiviral drug Oseltamivir. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, synthesis,
analytical methods, and mechanism of action.

Chemical Identity and Properties

Oseltamivir is a prodrug that is hydrolyzed in the body to its active form, Oseltamivir
Carboxylate. Both the prodrug and its active metabolite can be synthesized with deuterium
labels for use in various research applications, such as pharmacokinetic studies. The CAS
numbers for the d3-labeled versions are distinct.

Oseltamivir-d3 refers to the deuterated form of the ethyl ester prodrug. The deuterium atoms
are typically located on the acetyl group.

e CAS Number: 1093851-61-6[1][2]
e Synonyms: Oseltamivir D3, Tamiflu-d3[1][3]

Oseltamivir-d3 Acid (or Oseltamivir-d3 Carboxylate) is the active metabolite of Oseltamivir-
d3.

e CAS Number: 1242184-43-5[4]

e Synonyms: GS 4071-d3, Ro 64-0802-d3, Oseltamivir carboxylate-d3[4]
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The physical and chemical properties of these compounds are summarized in the table below.

Oseltamivir-d3 Acid

Property Oseltamivir-d3 (Prodrug) . .
(Active Metabolite)
Molecular Formula C16H25D3N204 C14H21D3N204
Molecular Weight 315.42 g/mol [1] 287.37 g/mol [4]
) White to off-white solid
Appearance Solid

powder[4]

ethyl (3R,4R,5S)-5-amino-3-

(pentan-3-yloxy)-4-[(2,2,2-
IUPAC Name ) ) ) pentan-3-yloxycyclohexene-1-
trideuterioacetyl)amino]cyclohe

4-acetamido-5-amino-3-

carboxylic acid
xene-1-carboxylate[1]

Pharmacokinetics and Pharmacodynamics

Oseltamivir is readily absorbed after oral administration and is extensively converted by hepatic
esterases to its active metabolite, Oseltamivir Carboxylate.[5][6] Deuterium labeling is a
common strategy to investigate the pharmacokinetics of a drug without altering its fundamental
biological activity. The data for the non-deuterated form is considered representative.
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Oseltamivir Carboxylate

Parameter Oseltamivir (Prodrug) . .
(Active Metabolite)

Bioavailability >80%][7]

Protein Binding 42%[6][7] 3%[6][7]

Metabolism Hepatic esterases[5][7] Not further metabolized[5]

Elimination Half-life 1-3 hours[6][7] 6—10 hours[6][7]

Excretion >?O% as active metabolite in >99% renal excretion[6]
urine[7]

Volume of Distribution (Vd) - 23-26 liters[7]

ICso (Influenza A/HIN1) - 2.5 nM[4]

ICso (Influenza A/H3N2) - 0.96 nM[4]

ICso (Influenza B) - 60 nM[4]

Mechanism of Action

Oseltamivir is a potent and selective inhibitor of the neuraminidase enzyme of influenza viruses
A and B.[5][7][8] This enzyme is crucial for the release of newly formed virus particles from
infected cells. By blocking neuraminidase, Oseltamivir Carboxylate prevents the spread of the
virus in the body.[8]
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Oseltamivir Action
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Neuraminidase Inhibition

Mechanism of action of Oseltamivir.
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Experimental Protocols
Synthesis of Oseltamivir-d3

The total synthesis of Oseltamivir has been achieved through various routes, commonly
starting from shikimic acid or D-mannitol.[9][10][11] To obtain Oseltamivir-d3, a deuterated
reagent is introduced at the appropriate step. A common approach is the use of deuterated
acetic anhydride for the final acetylation step.

General Synthetic Strategy (lllustrative):

Starting Material: The synthesis often begins with (-)-shikimic acid, a biomolecule extracted
from Chinese star anise.[9]

o Formation of Key Intermediates: Through a series of reactions including esterification,
ketalization, and mesylation, key epoxide or aziridine intermediates are formed.[9]

e Introduction of the Amino and Ether Groups: The core structure of Oseltamivir is constructed
by opening the epoxide or aziridine ring and introducing the 3-pentyloxy and amino groups.

o Deuterated Acetylation: The final step to introduce the d3-label involves the acetylation of the
amino group. This is achieved by using deuterated acetic anhydride ((CD3CO)20) in the
presence of a suitable base.

Purification: The final product, Oseltamivir-d3, is purified using chromatographic techniques.

Note: This is a generalized outline. For detailed, step-by-step protocols, it is recommended to
consult the primary literature on Oseltamivir synthesis.[9][10][11][12]

Analytical Method: HPLC-UV

High-Performance Liquid Chromatography (HPLC) with UV detection is a common method for
the analysis of Oseltamivir in bulk drug and pharmaceutical formulations.[13][14]

Instrumentation:
e HPLC system with a UV detector

e C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 pm)
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Buffer (e.g., phosphate buffer or bicarbonate buffer)[13][14]

Oseltamivir-d3 reference standard

Chromatographic Conditions (Example):

Parameter Value

Acetonitrile and buffer solution (e.g., 30:70 v/v)

Mobile Phase
[14]

Flow Rate 1.0 mL/min[13][14]

Column Temperature 30°CJ[14]

Detection Wavelength 220 nm or 237 nm[13]

Injection Volume 2-20 pL[14]

Retention Time Approximately 2-4 minutes[14]
Procedure:

» Standard Preparation: Prepare a stock solution of Oseltamivir-d3 reference standard in a
suitable solvent (e.g., water or mobile phase). Prepare a series of working standards by
diluting the stock solution.

o Sample Preparation: For capsule formulations, dissolve the contents in a known volume of
solvent, shake vigorously, and filter through a 0.45 pum filter.[14]

» Analysis: Inject the prepared standards and samples into the HPLC system.

e Quantification: Create a calibration curve by plotting the peak area of the standards against
their concentration. Determine the concentration of Oseltamivir-d3 in the samples from the
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calibration curve.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the quantitative analysis of Oseltamivir-
d3 in a pharmaceutical sample using HPLC.
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Sample & Standard Preparation
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Workflow for HPLC analysis of Oseltamivir-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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